Cas no 99028-70-3 (Butanoic acid, 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]-)

• Product Name: Butanoic acid, 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]-
• CAS No: 99028-70-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 1002704
• PubChem ID: 43469567
• Update Time: 2025-04-20

Butanoic acid, 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]-
• Butanoic acid,2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]-
• 99028-70-3

• Inchi： 1S/C12H19NO3/c1-2-10(12(15)16)13-11(14)9-6-7-3-4-8(9)5-7/h7-10H,2-6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： NZFXXUSVMTWINN-UHFFFAOYSA-N
• SMILES： O=C(C1CC2CCC1C2)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų